Cas no 848392-24-5 (3-(trifluoromethyl)azetidin-3-ol)

3-(Trifluoromethyl)azetidin-3-ol is a fluorinated azetidine derivative characterized by the presence of a hydroxyl group and a trifluoromethyl group at the 3-position of the azetidine ring. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved bioavailability and binding affinity, while the azetidine scaffold offers conformational rigidity, beneficial for drug design. Its synthetic versatility allows for further functionalization, enabling applications in the development of bioactive molecules. The compound is particularly useful in medicinal chemistry for probing structure-activity relationships and optimizing lead compounds.

3-(trifluoromethyl)azetidin-3-ol structure

848392-24-5 structure

Product Name:3-(trifluoromethyl)azetidin-3-ol

CAS No:848392-24-5

MF:C₄H₆F₃NO

MW:141.09175157547

MDL:MFCD13248564

CID:1831650

PubChem ID:46735153

Update Time:2025-05-27

3-(trifluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-(trifluoromethyl)azetidin-3-ol
- 3-Azetidinol,3-(trifluoromethyl)-
- 3-Trifluoromethyl-azetidin-3-ol
- BS-13179
- AKOS012863437
- 3-(Trifluoromethyl)-3-azetidinol
- CS-0183298
- EN300-89729
- SB38999
- G70732
- 3-(trifluoroMethyl)azetidin-3-olHCL
- CHEMBL4552625
- 848392-24-5
- MFCD14584710
- MTIONBCSUYRIEM-UHFFFAOYSA-N
- SCHEMBL4018196
- DTXSID301301418
- MDL： MFCD13248564
- Inchi： 1S/C4H6F3NO/c5-4(6,7)3(9)1-8-2-3/h8-9H,1-2H2
- InChI Key： MTIONBCSUYRIEM-UHFFFAOYSA-N
- SMILES： FC(C1(CNC1)O)(F)F

Computed Properties

Exact Mass: 141.04014830g/mol
Monoisotopic Mass: 141.04014830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 32.3Å²

3-(trifluoromethyl)azetidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0100-1g	3-Trifluoromethyl-azetidin-3-ol	848392-24-5	96%	1g	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0100-5g	3-Trifluoromethyl-azetidin-3-ol	848392-24-5	96%	5g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0100-25g	3-Trifluoromethyl-azetidin-3-ol	848392-24-5	96%	25g	16943.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0100-500mg	3-Trifluoromethyl-azetidin-3-ol	848392-24-5	96%	500mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0100-250mg	3-Trifluoromethyl-azetidin-3-ol	848392-24-5	96%	250mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0100-100mg	3-Trifluoromethyl-azetidin-3-ol	848392-24-5	96%	100mg	932.85CNY	2021-05-07
eNovation Chemicals LLC	D709002-1g	3-Trifluoromethyl-azetidin-3-ol HCl salt	848392-24-5	97%	1g	$198	2024-05-24
Enamine	EN300-89729-0.05g	3-(trifluoromethyl)azetidin-3-ol	848392-24-5		0.05g	$97.0	2023-09-01
Enamine	EN300-89729-0.1g	3-(trifluoromethyl)azetidin-3-ol	848392-24-5		0.1g	$101.0	2023-09-01
Enamine	EN300-89729-0.25g	3-(trifluoromethyl)azetidin-3-ol	848392-24-5		0.25g	$105.0	2023-09-01